Cas no 1517574-12-7 (1-(3-fluoro-2-methoxyphenyl)cyclopropylmethanamine)

• Product Name: 1-(3-fluoro-2-methoxyphenyl)cyclopropylmethanamine
• CAS No: 1517574-12-7
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• CID: 6378122
• PubChem ID: 82606216
• Update Time: 2025-05-21

1-(3-fluoro-2-methoxyphenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoro-2-methoxyphenyl)cyclopropylmethanamine
• EN300-1800663
• [1-(3-fluoro-2-methoxyphenyl)cyclopropyl]methanamine
• 1517574-12-7

• Inchi： 1S/C11H14FNO/c1-14-10-8(3-2-4-9(10)12)11(7-13)5-6-11/h2-4H,5-7,13H2,1H3
• InChI Key： RRHPHHDVPOMFGV-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1OC)C1(CN)CC1

Computed Properties

• Exact Mass: 195.105942232g/mol
• Monoisotopic Mass: 195.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(3-fluoro-2-methoxyphenyl)cyclopropylmethanamine

Comprehensive Overview of 1-(3-fluoro-2-methoxyphenyl)cyclopropylmethanamine (CAS No. 1517574-12-7)

The compound 1-(3-fluoro-2-methoxyphenyl)cyclopropylmethanamine, identified by its CAS No. 1517574-12-7, is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structural features, including the cyclopropylmethanamine core and the 3-fluoro-2-methoxyphenyl substituent, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of novel therapeutics targeting neurological and metabolic disorders.

One of the key reasons for the growing interest in 1-(3-fluoro-2-methoxyphenyl)cyclopropylmethanamine is its role in the design of small-molecule inhibitors and modulators. The presence of the fluoro and methoxy groups on the phenyl ring enhances its binding affinity to specific biological targets, making it a promising candidate for further exploration. Recent studies have highlighted its potential in addressing conditions such as neurodegenerative diseases and mood disorders, aligning with current trends in precision medicine and personalized healthcare.

In the context of synthetic chemistry, CAS No. 1517574-12-7 is often utilized as a building block for more complex structures. Its cyclopropyl moiety is particularly noteworthy, as this three-membered ring is known to confer stability and unique conformational properties to molecules. This has led to its incorporation into libraries of compounds screened for drug-like properties, a hot topic in modern medicinal chemistry.

Another area where 1-(3-fluoro-2-methoxyphenyl)cyclopropylmethanamine has shown promise is in the field of bioisosteric replacements. Researchers are increasingly exploring how subtle modifications, such as the introduction of a fluoro group, can improve the pharmacokinetic profiles of drug candidates. This aligns with the broader industry focus on ADME optimization (Absorption, Distribution, Metabolism, and Excretion), a critical aspect of drug development that ensures efficacy and safety.

From a commercial perspective, the demand for CAS No. 1517574-12-7 is driven by its versatility and the expanding applications of fluorinated compounds in life sciences. Fluorination is a widely adopted strategy in drug design due to its ability to enhance metabolic stability and bioavailability. As such, 1-(3-fluoro-2-methoxyphenyl)cyclopropylmethanamine is frequently referenced in patents and research papers focusing on next-generation therapeutics.

Environmental and regulatory considerations also play a role in the discussion around this compound. With increasing emphasis on green chemistry and sustainable practices, researchers are exploring eco-friendly synthetic routes for producing 1-(3-fluoro-2-methoxyphenyl)cyclopropylmethanamine. This includes the use of catalytic methods and renewable feedstocks, topics that resonate with both academia and industry stakeholders.

In summary, 1-(3-fluoro-2-methoxyphenyl)cyclopropylmethanamine (CAS No. 1517574-12-7) represents a fascinating intersection of chemistry and biology. Its structural elegance and functional versatility make it a subject of ongoing research, particularly in the realms of drug discovery and molecular design. As scientific advancements continue to unfold, this compound is likely to remain a key player in the development of innovative solutions for global health challenges.